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Compound of Interest

Compound Name:
2-(2,4-Difluorophenyl)butanoic

acid

Cat. No.: B7877617

Get Quote

Technical Whitepaper: Structural Elucidation and Pharmacophore Profiling of C10H10F2O2

Isomers

Executive Summary & Chemical Identity
The molecular formula C10H10F2O2 represents a specific chemical space often explored in

medicinal chemistry for fragment-based drug discovery (FBDD). With a molecular weight of

200.18 g/mol , compounds in this class typically function as metabolic blockers or lipophilic

bioisosteres.

The introduction of fluorine atoms into these organic scaffolds profoundly alters their

physicochemical properties—specifically lipophilicity (

), metabolic stability (blocking P450 oxidation sites), and conformation (via the gauche effect).
This guide details the structural isomers, analytical signatures, and separation protocols for this
formula.
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Property Value Notes

Molecular Formula C₁₀H₁₀F₂O₂

Molecular Weight 200.18 g/mol Average Mass

Monoisotopic Mass 200.0649 Da Critical for HRMS

Degree of Unsaturation 5
Typically 1 Phenyl Ring (4) + 1

Carbonyl (1)

Heavy Atom Count 14

Structural Diversity: The Isomer Landscape
The degree of unsaturation (DoU = 5) strongly suggests a benzoid system. The diversity in this

formula arises from the positioning of the fluorine atoms (regioisomerism) and the nature of the

oxygenated functional groups (esters vs. ethers/ketones).

Class A: Fluorinated Phenylacetic Esters
These are common intermediates in the synthesis of non-steroidal anti-inflammatory drugs

(NSAIDs) and agrochemicals.

Representative Isomer:Ethyl 2,2-difluoro-2-phenylacetate[1]

Structure: A phenyl ring attached to a difluorinated carbon, which is esterified with an ethyl

group.

Significance: The

-difluoro moiety acts as a bioisostere for oxygen, mimicking the electronic properties of a
carbonyl group while remaining chemically distinct.

Class B: Difluoromethoxy Ketones
These compounds feature a difluoromethoxy (

) group, a lipophilic hydrogen bond donor/acceptor often used to modulate solubility.
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Representative Isomer:1-[4-(difluoromethoxy)-2-methylphenyl]ethanone[2]

Structure: A substituted acetophenone where the oxygen is ether-linked to a difluoromethyl

group.

Class C: Fluorinated Benzoic Acid Esters
Representative Isomer:Propyl 3,5-difluorobenzoate

Structure: A benzoic acid core with fluorine atoms on the ring, esterified with a propyl chain.

C10H10F2O2 (DoU=5)

Class A: 
Fluorinated Esters

Class B: 
Difluoromethoxy Ketones

Class C: 
Ring-Fluorinated Benzoates

Ethyl 2,2-difluoro-2-phenylacetate
(Alpha-fluorination)

1-[4-(difluoromethoxy)phenyl]propan-1-one
(Ether linkage)

Propyl 3,5-difluorobenzoate
(Ring fluorination)

Click to download full resolution via product page

Figure 1: Structural classification of primary C10H10F2O2 isomers based on functional group

topology.

Analytical Characterization Protocols
Distinguishing between these isomers requires a multi-modal approach. Standard C18 HPLC

often fails to resolve positional fluoro-isomers due to their identical hydrophobicity.

Method A: 19F-NMR Spectroscopy (The Gold Standard)
Unlike 1H-NMR, 19F-NMR provides a wide chemical shift window (approx. 300 ppm), making it

the definitive tool for structural elucidation.

Protocol Insight:
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-difluoro esters: Signal typically appears around -100 to -110 ppm (quartet if coupled to H,
singlet if quaternary).

Aromatic Fluorines: Signals appear between -110 and -170 ppm. Ortho, meta, and para

positions show distinct coupling constants (

and

).

Difluoromethoxy (

): Characteristic doublet around -80 to -85 ppm (

Hz).

Method B: High-Resolution Separation (HPLC-UV-MS)
Critical Challenge: Regioisomers (e.g., 2,4-difluoro vs. 3,4-difluoro) often co-elute on C18

columns. Solution: Use a Pentafluorophenyl (PFP) Stationary Phase.

Mechanism of Action: PFP phases utilize multiple retention mechanisms beyond simple

hydrophobicity:[3][4]

Interactions: Between the electron-deficient PFP ring and the electron-rich analyte ring.

Dipole-Dipole Interactions: Critical for separating isomers with different dipole moments.

Shape Selectivity: The rigid PFP ring can discriminate between ortho and para substitution

patterns.

Validating the Protocol (System Suitability):

Column: ACE C18-PFP or Kinetex F5 (2.1 x 100 mm, 1.7 µm).

Mobile Phase: Isocratic 60:40 Water (0.1% Formic Acid) : Methanol.

Detection: UV @ 254 nm (aromatic ring) and MS (ESI+).

Acceptance Criteria: Resolution (
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) between critical isomer pairs must be

.

Unknown Isomer
(C10H10F2O2)

1. Dissolution
(MeCN/H2O) Split

Path A: 19F NMR
(d6-DMSO)

Path B: HPLC-MS
(PFP Column)

Shift Analysis:
-80ppm (-OCF2H)
-110ppm (Alpha-F)

-160ppm (Ar-F)

Retention Time:
Ortho < Meta < Para
(Dipole Separation)

Structural Confirmation

Click to download full resolution via product page

Figure 2: Integrated analytical workflow for distinguishing fluorinated isomers.

Synthesis & Stability Considerations
When handling C10H10F2O2 isomers, researchers must account for the specific reactivity of

the C-F bond.

Metabolic Stability:

Isomers with fluorine at the para position of the phenyl ring are generally more resistant to

Phase I metabolism (hydroxylation) compared to their non-fluorinated analogs.

Chemical Hydrolysis:

Ethyl 2,2-difluoro-2-phenylacetate: The electron-withdrawing effect of the two

-fluorines makes the ester carbonyl highly electrophilic. It is significantly more susceptible
to basic hydrolysis than non-fluorinated esters. Precaution: Avoid protic nucleophiles
during storage; store in anhydrous conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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